4-(3,4-Dimethoxyphenyl)-2-phenyl-1,3-thiazole

Specification

• Molecular Formula: C17H15NO2S
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 4-(3,4-dimethoxyphenyl)-2-phenyl-1,3-thiazole
• Standard InChI: InChI=1S/C17H15NO2S/c1-19-15-9-8-13(10-16(15)20-2)14-11-21-17(18-14)12-6-4-3-5-7-12/h3-11H,1-2H3
• Standard InChI Key: BFMAJPJEOXHFGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C3=CC=CC=C3)OC

Introduction

Structural and Chemical Characteristics

The thiazole ring in 4-(3,4-dimethoxyphenyl)-2-phenyl-1,3-thiazole consists of a five-membered aromatic system containing one sulfur and one nitrogen atom. The phenyl group at position 2 contributes to the compound’s planar geometry, while the 3,4-dimethoxyphenyl substituent introduces steric bulk and electron-donating methoxy groups. These substituents significantly influence the compound’s electronic environment, as evidenced by spectral data from related structures.

For instance, in analogous thiazole derivatives, the methoxy groups on the aryl ring exhibit characteristic proton nuclear magnetic resonance (¹H-NMR) signals between δ 3.70–3.90 ppm, corresponding to the methyl protons. The aromatic protons of the phenyl and dimethoxyphenyl groups typically resonate in the δ 6.80–7.90 ppm range, with coupling patterns reflecting their substitution positions. The carbon-13 NMR spectrum would likely show signals for the thiazole carbons near δ 150–160 ppm, while the quaternary carbons of the methoxy groups appear around δ 55–60 ppm.

Synthetic Pathways

Cyclocondensation of Thioamides and Phenacyl Bromides

The most common route to 1,3-thiazoles involves the cyclocondensation of thioamides with α-halo ketones. For 4-(3,4-dimethoxyphenyl)-2-phenyl-1,3-thiazole, the synthesis would proceed as follows:

• Preparation of 3,4-Dimethoxyphenacyl Bromide: 3,4-Dimethoxyacetophenone is treated with bromine in acetic acid to yield the corresponding phenacyl bromide.

• Reaction with Benzothioamide: Benzothioamide reacts with the phenacyl bromide in a polar aprotic solvent (e.g., dimethylformamide) under basic conditions (e.g., potassium carbonate) at elevated temperatures (100–120°C).

The general reaction mechanism involves nucleophilic attack by the thioamide’s sulfur on the α-carbon of the phenacyl bromide, followed by cyclization and elimination of hydrogen bromide. This method typically affords moderate to high yields (70–85%).

Table 1: Synthetic Parameters for Analogous Thiazole Derivatives

Reactant Pair	Solvent	Base	Temperature (°C)	Yield (%)
4-Methoxybenzothioamide + Phenacyl bromide	DMF	K₂CO₃	100–120	73
4-Chlorobenzothioamide + 4-Fluorophenacyl bromide	Ethanol	None	Reflux	65

Alternative Routes

Alternative methods include:

• Hantzsch Thiazole Synthesis: Condensation of α-halo ketones with thioureas in the presence of ammonia.

• Oxidative Cyclization: Use of polyphosphoric acid (PPA) or iodine-based oxidants to facilitate ring closure.

Physicochemical Properties

The physicochemical profile of 4-(3,4-dimethoxyphenyl)-2-phenyl-1,3-thiazole can be inferred from structurally related compounds:

• Molecular Weight: Calculated as 327.39 g/mol (C₁₉H₁₇NO₂S).

• Melting Point: Expected range: 160–180°C, based on analogs with similar substituents.

• Solubility: Likely soluble in polar organic solvents (e.g., DMSO, ethanol) but insoluble in water due to the hydrophobic aryl groups.

Table 2: Comparative Spectral Data for Thiazole Derivatives

Compound	¹H-NMR (δ, ppm)	¹³C-NMR (δ, ppm)
2-(4-Methoxyphenyl)-4-phenylthiazole	3.85 (s, OCH₃), 6.93–7.92 (m, Ar-H)	161.2 (C=S), 55.1 (OCH₃)
4-(3,4-Dimethoxyphenyl)thiazole	3.88 (s, 2×OCH₃), 6.85–7.40 (m, Ar-H)	149.8 (C=N), 56.3 (OCH₃)

Biological Activity and Applications

While direct pharmacological data for 4-(3,4-dimethoxyphenyl)-2-phenyl-1,3-thiazole are unavailable, its structural analogs exhibit notable bioactivities:

• Antimicrobial Effects: Thiazoles with electron-withdrawing substituents (e.g., nitro, cyano) show enhanced activity against Staphylococcus aureus and Escherichia coli.

• Anticancer Potential: Derivatives bearing methoxy groups demonstrate cytotoxicity via inhibition of tubulin polymerization.